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Compound of Interest

Compound Name: 2-(3-Benzoylphenyl)propionitrile

Cat. No.: B120230

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-(3-
Benzoylphenyl)propionitrile. The following procedural guidance is designed to ensure safe
laboratory operations and mitigate potential hazards.

Chemical Identification and Hazards

Property Value Reference
CAS Number 42872-30-0 [1][2]
Molecular Formula C16H13NO [1112]
Molecular Weight 235.28 g/mol [2]
White to almost white powder
Appearance
or crystal
Harmful if swallowed. Causes
Hazards skin irritation. Causes serious [3114]
eye irritation.
Signal Word Warning [3114]

Hazard Statements

e H302: Harmful if swallowed.[3]
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e H315: Causes skin irritation.[3][4]

e H319: Causes serious eye irritation.[3][4]

Operational Plan: From Receipt to Disposal

This section outlines a step-by-step plan for the safe handling of 2-(3-
Benzoylphenyl)propionitrile.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Storage: Store in a tightly closed, original container in a cool, dry, and well-ventilated area.
Keep away from incompatible materials. Recommended storage temperature is below 15°C
in a dark place.

Engineering Controls

o Ventilation: Use in a well-ventilated area. A local exhaust ventilation system or a chemical
fume hood is recommended to prevent the dispersion of dust.[3]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-(3-Benzoylphenyl)propionitrile:
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PPE Category Specification Rationale

) Chemical-resistant gloves To prevent skin contact and
Hand Protection o o
(e.g., nitrile rubber). irritation.[3][4]

Safety glasses with side
) shields or goggles. A face To protect against serious eye
Eye and Face Protection ) o
shield should be worn when irritation.[3][4]

there is a risk of splashing.

) ) To prevent contamination of
Skin and Body Protection Laboratory coat. ]
personal clothing.

A NIOSH-approved N95 dust

mask or higher is ) )
) ) ) ) To prevent inhalation of
Respiratory Protection recommended if dust is
o harmful dust.
generated and ventilation is

inadequate.

Handling Procedures
o General Hygiene: Do not eat, drink, or smoke in the handling area.[3] Wash hands

thoroughly after handling the substance.[3]

» Weighing and Transfer: Conduct weighing and transfer operations in a fume hood or a
designated area with local exhaust ventilation to minimize dust generation.

o Spill Management: In case of a spill, evacuate non-essential personnel. Wear appropriate
PPE and prevent dust clouds from forming. Collect the spilled material using a method that
does not generate dust (e.g., wet wipe or HEPA-filtered vacuum) and place it in a sealed
container for disposal.[5]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Instructions

Rinse mouth with water. Imnmediately call a
POISON CENTER or doctor/physician.[3]

If Swallowed

Take off immediately all contaminated clothing.
) Wash the affected area with plenty of soap and
If on Skin o )
water. If skin irritation occurs, get medical

advice/attention.[3][4]

Rinse cautiously with water for several minutes.
) Remove contact lenses, if present and easy to
Ifin Eyes : . N :
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[3][4][5]

Remove the person to fresh air and keep them
If Inhaled comfortable for breathing. If you feel unwell, get

medical advice/attention.[3]

Fire Fighting Measures

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[6]

» Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[6]

Disposal Plan

o Waste Characterization: This material may be classified as hazardous waste.

o Disposal: Dispose of the contents and container in accordance with all local, regional,
national, and international regulations.[3] Do not allow the chemical to enter drains or soil.
The empty container should be disposed of in an approved waste disposal plant.[3]

Handling and Emergency Workflow

The following diagram illustrates the logical workflow for safely handling 2-(3-
Benzoylphenyl)propionitrile and responding to potential emergencies.
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Safe Handling Workflow
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Receipt & Inspection Secure Storage Waste Disposal
Handling in Ventilated Area with PPE
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Emergency Response

Spill Occurs |—>| Spill Cleanup
\

Click to download full resolution via product page

Caption: Workflow for handling and emergency response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for 2-(3-
Benzoylphenyl)propionitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120230#personal-protective-equipment-for-handling-
2-3-benzoylphenyl-propionitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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